N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxoisothiochromene-3-carboxamide
• InChI: InChI=1S/C14H11N3O2S2/c1-2-11-16-17-14(21-11)15-12(18)10-7-8-5-3-4-6-9(8)13(19)20-10/h3-7H,2H2,1H3,(H,15,17,18)
• InChI Key: WCZCJOCDJOEOLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC3=CC=CC=C3C(=O)S2
• Molecular Formula: C14H11N3O2S2
• Molecular Weight: 317.4 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide, also known as EGT-101, is a chemical compound that has been studied for its potential use in scientific research. EGT-101 has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole moiety have been shown to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial . Therefore, it’s plausible that this compound may interact with multiple targets depending on the specific disease context.

Mode of Action

The 1,3,4-thiadiazole moiety is known to interact with various biological targets, leading to its diverse range of activities . The specific interactions and resulting changes would depend on the particular target and disease context.

Biochemical Pathways

Given the diverse biological activities associated with the 1,3,4-thiadiazole moiety, it’s likely that multiple pathways could be affected

Result of Action

Given the diverse biological activities associated with the 1,3,4-thiadiazole moiety, it’s likely that the compound could have multiple effects depending on the specific target and disease context .

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide in lab experiments is its potential as a therapeutic agent for various diseases. This compound has been found to have a low toxicity profile, making it a safe candidate for further research. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide. One area of research is the development of this compound as a cancer therapy. Further studies are needed to determine the optimal dosage and administration of this compound in cancer treatment. Another area of research is the potential use of this compound in the treatment of diabetes and other metabolic disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide involves the reaction of 2-amino-5-ethyl-1,3,4-thiadiazole with 3-bromo-1H-isothiochromene-1,1-dioxide in the presence of a base. The resulting product is then treated with an acid to obtain this compound.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide has been studied for its potential use in various scientific research applications. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.

Biochemical Analysis

Biochemical Properties

Compounds with the 1,3,4-thiadiazol moiety have been found to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial . The presence of the =N-C-S- moiety and strong aromaticity of the ring in these compounds is responsible for providing low toxicity and great in vivo stability .

Cellular Effects

The cellular effects of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-oxo-1H-isothiochromene-3-carboxamide are currently unknown. Similar compounds have been found to interact with various cellular processes. For example, some 1,3,4-thiadiazole derivatives have been found to be potent inhibitors of the enzyme acetylcholinesterase, which plays a crucial role in nerve signal transmission .

Molecular Mechanism

It is known that compounds with the 1,3,4-thiadiazole moiety can interact with various biomolecules and exert their effects at the molecular level .